Cas no 1354223-46-3 (3-Bromo-7-iodoquinoline)

• Product Name: 3-Bromo-7-iodoquinoline
• CAS No: 1354223-46-3
• MF: C₉H₅BrIN
• MW: 333.95117354393
• MDL: MFCD28679234
• CID: 2503115
• PubChem ID: 89538015
• Update Time: 2025-06-08

3-Bromo-7-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-iodoquinoline
• AK402679
• Quinoline, 3-bromo-7-iodo-
• FCH4111964
• 3-Bromo-7-iodo-quinoline
• DS-13532
• AKOS027250627
• DB-204492
• CS-0062122
• SB73111
• MFCD28679234
• 1354223-46-3
• SCHEMBL14910332
• W17827

• MDL： MFCD28679234
• Inchi： 1S/C9H5BrIN/c10-7-3-6-1-2-8(11)4-9(6)12-5-7/h1-5H
• InChI Key： BUYRRYFIHUENHV-UHFFFAOYSA-N
• SMILES： IC1C=CC2=CC(=CN=C2C=1)Br

Computed Properties

• Exact Mass: 332.86501g/mol
• Monoisotopic Mass: 332.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-7-iodoquinoline

Introduction to 3-Bromo-7-iodoquinoline (CAS No. 1354223-46-3) and Its Applications in Modern Chemical Research

3-Bromo-7-iodoquinoline, identified by the chemical identifier CAS No. 1354223-46-3, is a halogenated quinoline derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its bromine and iodine substituents at the 3rd and 7th positions of the quinoline ring, exhibits unique electronic and steric properties that make it a valuable scaffold for the development of novel pharmaceuticals and functional materials.

The quinoline core is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting biological activity across various therapeutic domains. The introduction of halogen atoms, particularly bromine and iodine, into the quinoline framework enhances its reactivity and diversity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These transformations have been instrumental in synthesizing complex molecular architectures with potential applications in drug discovery.

In recent years, 3-Bromo-7-iodoquinoline has been extensively explored for its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By leveraging the halogenation strategy, researchers have been able to design quinoline-based inhibitors that disrupt key PPIs, offering promising leads for therapeutic intervention.

One notable application of 3-Bromo-7-iodoquinoline is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in signal transduction pathways, and their overactivity or dysregulation is frequently observed in cancerous cells. The bromine and iodine substituents on the quinoline ring facilitate the introduction of additional functional groups that can be tailored to selectively bind to specific kinase domains. This has led to the discovery of several high-affinity kinase inhibitors with preclinical efficacy.

Furthermore, 3-Bromo-7-iodoquinoline has found utility in the field of materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The halogenated quinoline derivatives exhibit excellent electron transport properties, making them suitable for use as host materials in phosphorescent OLEDs. Recent studies have demonstrated that incorporating 3-Bromo-7-iodoquinoline into OLED architectures can enhance device performance by improving charge balance and suppressing exciton quenching.

The synthesis of 3-Bromo-7-iodoquinoline typically involves a multi-step process starting from commercially available quinoline precursors. The bromination at the 3-position is commonly achieved using brominating agents such as N-bromosuccinimide (NBS), while the iodination at the 7-position can be accomplished using iodine monochloride or molecular iodine in the presence of a suitable catalyst. These reactions are often conducted under controlled conditions to ensure high regioselectivity and yield.

Recent advances in synthetic methodologies have further streamlined the preparation of 3-Bromo-7-iodoquinoline, enabling its large-scale production for industrial applications. For instance, transition-metal-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of various functional groups onto the quinoline scaffold with minimal side products. These improvements have not only enhanced efficiency but also reduced costs, making 3-Bromo-7-iodoquinoline more accessible for research and commercial purposes.

The biological activity of 3-Bromo-7-iodoquinoline has been extensively studied in vitro and in vivo. Initial screening assays have revealed that this compound exhibits inhibitory effects on several kinases, including Aurora kinases and JAK family members. These kinases are involved in cell cycle regulation and immune responses, respectively, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that quinoline-based inhibitors derived from 3-Bromo-7-iodoquinoline can effectively suppress tumor growth in animal models without significant off-target effects.

Moreover, 3-Bromo-7-iodoquinoline has shown potential as an antimicrobial agent. Quinoline derivatives have a long history of use as antimalarials and antibacterial agents, and the introduction of halogen atoms can enhance their antimicrobial properties. Recent research has highlighted the ability of 3-Bromo-7-iodoquinoline to inhibit bacterial growth by disrupting essential cellular processes such as DNA replication and protein synthesis. This finding underscores its potential as a lead compound for developing novel antibiotics to combat resistant bacterial strains.

The versatility of 3-Bromo-7-iodoquinoline as a building block for drug discovery is further exemplified by its application in fragment-based drug design (FBDD). FBDD involves identifying small-molecule fragments that bind to target proteins with high affinity and then optimizing these fragments into lead compounds through iterative rounds of modification. The halogenated quinoline scaffold provides an ideal platform for this approach due to its ability to undergo diverse chemical transformations while maintaining structural integrity.

In conclusion, 3-Bromo-7-iodoquinoline (CAS No. 1354223-46-3) is a multifaceted compound with significant implications in pharmaceutical research and materials science. Its unique structural features enable its use as a versatile scaffold for developing kinase inhibitors, antimicrobial agents, organic semiconductors, and OLED materials. With ongoing advancements in synthetic chemistry and drug discovery methodologies, 3-Bromo-7- iodoquinoline continues to be a valuable asset for researchers striving to develop innovative solutions to complex scientific challenges.